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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-L-tyrosine

Cat. No.: B1639858

Executive Summary

3-(Hydroxymethyl)-L-tyrosine (PubChem CID 10081872) is a non-canonical amino acid
(ncAA) and a structural analog of L-tyrosine characterized by a hydroxymethyl group (-CH20H)
at the meta-position of the phenolic ring. This modification imparts unique steric and electronic
properties, making it a critical intermediate in the biosynthesis of complex benzylisoquinoline
alkaloids (e.g., noscapine) and a valuable probe in protein engineering.

This guide details the physicochemical properties, validated synthesis protocols, and biological
applications of 3-(hydroxymethyl)-L-tyrosine, designed for researchers in metabolic
engineering and medicinal chemistry.

Chemical & Physical Profile

Table 1: Physicochemical Specifications
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Property Data Note

(2S)-2-amino-3-[4-hydroxy-3-

IUPAC Name (hydroxymethyl)phenyl]propan Stereospecific L-isomer
oic acid
3-HM-Tyr; m-
Common Synonyms )
Hydroxymethyltyrosine
PubChem CID 10081872
Molecular Formula C10H13NOa4
Molecular Weight 211.21 g/mol
Hydroxymethyl group ma
) -COOH: ~2.2; y Y Y1 9roLp y-
pKa (Predicted) slightly lower phenol pKa via

-NHs*: ~9.1; Phenol-OH: ~10.0  H-bonding

- Water (Moderate), Dilute Acid o
Solubility ) ) ) Zwitterionic character
(High), Dilute Base (High)

White to off-white crystalline
Appearance
powder

Synthesis & Production Protocol

The direct hydroxymethylation of L-tyrosine using formaldehyde often yields heterogeneous
mixtures of oligomers due to uncontrolled crosslinking. The authoritative synthetic route
involves a two-step sequence: regiospecific formylation followed by reduction. This method
preserves the chiral integrity of the L-isomer.

Mechanism of Synthesis

o Regioselective Formylation: Introduction of an aldehyde group at the ortho-position to the
phenol (position 3) using a modified Duff reaction or Mg(ll)-mediated formylation.

o Reduction: Chemoselective reduction of the aldehyde to the primary alcohol using Sodium
Borohydride (NaBHa4).
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Step-by-Step Laboratory Protocol
Phase 1: Synthesis of 3-Formyl-L-tyrosine

» Reagents: L-Tyrosine, Hexamethylenetetramine (HMTA), Trifluoroacetic acid (TFA).

e Procedure:

o

Dissolve L-Tyrosine (10 mmol) in TFA (20 mL).

Add HMTA (20 mmol) and reflux the mixture for 12—24 hours. Note: The anhydrous acidic
conditions favor the formation of the iminium ion intermediate.

Quench the reaction with water (50 mL) and stir for 1 hour to hydrolyze the intermediate to
the aldehyde.

Neutralize to pH 5-6 to precipitate the crude 3-formyl-L-tyrosine.
Purification: Recrystallize from dilute acetic acid.

Yield Target: ~40-60%.

Phase 2: Reduction to 3-(Hydroxymethyl)-L-tyrosine

e Reagents: 3-Formyl-L-tyrosine, Sodium Borohydride (NaBH4), NaOH (0.1 M).

e Procedure:

Dissolve 3-formyl-L-tyrosine (5 mmol) in 0.1 M NaOH (15 mL) at 0°C.

Slowly add NaBHa (7.5 mmol) in small portions to prevent excessive foaming.
Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.
Acidify carefully with 1 M HCI to pH ~5.5 to precipitate the product.

Isolation: Filter the white precipitate and wash with cold water and ethanol.

Characterization: Confirm structure via *H-NMR (appearance of -CH:z- singlet at ~4.6
ppm).
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Synthesis Workflow Diagram
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Caption: Two-step regioselective synthesis of 3-(Hydroxymethyl)-L-tyrosine preserving
chirality.

Biological Applications & Mechanism[5][6]
Metabolic Engineering (Alkaloid Biosynthesis)

3-(Hydroxymethyl)-L-tyrosine acts as a pivotal precursor in the engineered biosynthesis of
benzylisoquinoline alkaloids (BIAS) in yeast (Saccharomyces cerevisiae). It serves as a
substrate for engineered enzymes to produce halogenated or modified alkaloids that are
otherwise difficult to access synthetically.

o Pathway Utility: In engineered strains, tyrosine derivatives are fed or generated in situ. 3-
(Hydroxymethyl)-L-tyrosine can be incorporated into the reticuline pathway, leading to
novel derivatives of noscapine (an antitussive and anticancer agent).

Enzyme Inhibition & Probing

» Tyrosine Hydroxylase (TH): As a structural analog, 3-HM-Tyr can interact with the active site
of TH, the rate-limiting enzyme in catecholamine synthesis. The hydroxymethyl group mimics
the hydration shell or transition state, potentially acting as a competitive inhibitor or a
mechanistic probe.

e Crosslinking: The benzylic alcohol moiety is susceptible to activation (e.g., metabolic
oxidation to aldehyde), allowing it to form reversible Schiff bases with lysine residues in
proximal proteins, useful for mapping protein-protein interactions.
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Genetic Code Expansion

Researchers utilize 3-HM-Tyr as a non-canonical amino acid. By evolving specific aminoacyl-

tRNA synthetase/tRNA pairs, this amino acid can be site-specifically incorporated into proteins.

o Function: Provides a polar, H-bond donor/acceptor site that is sterically larger than tyrosine

but smaller than tryptophan.

o Reactivity: The primary hydroxyl group allows for bioorthogonal conjugation or further post-

translational modification (e.g., phosphorylation mimicry or ether formation).

Biological Mechanism Diagram
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Caption: Functional roles of 3-(Hydroxymethyl)-L-tyrosine in biosynthesis and protein

chemistry.
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Safety & Handling

» Hazard Classification: Irritant (Skin/Eye/Respiratory).

o Storage: Store at -20°C. Hygroscopic; keep under inert atmosphere (Argon/Nitrogen) to
prevent oxidation of the hydroxymethyl group to the aldehyde.

o PPE: Standard laboratory gloves, safety goggles, and fume hood usage are mandatory
during synthesis, particularly when handling formaldehyde or TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-(Hydroxymethyl)-L-tyrosine: Technical Profile &
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1639858#3-hydroxymethyl-I-tyrosine-pubchem-cid-
10081872-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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